N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C30H31FN6O6S2/c1-42-23-11-14-26(43-2)25(17-23)37-27(34-35-30(37)44-19-28(38)33-22-9-7-21(31)8-10-22)18-32-29(39)20-5-12-24(13-6-20)45(40,41)36-15-3-4-16-36/h5-14,17H,3-4,15-16,18-19H2,1-2H3,(H,32,39)(H,33,38)
• InChI Key: WFBGHOMOOUYAPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5
• Molecular Formula: C30H31FN6O6S2
• Molecular Weight: 654.7 g/mol

Description

N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C30H31FN6O6S2 and its molecular weight is 654.73. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Recent research has emphasized the development of synthesis methodologies for compounds with complex structures, including those resembling the specified chemical compound. For instance, the "click-chemistry" approach has facilitated the functionalization of known antibiotic fragments with bidentate pyridyl-triazole pockets, enabling the synthesis of metal complexes with potential biological activities (Miller et al., 2019). This methodology underscores the adaptability and efficiency of synthesizing biologically active compounds through modern chemical techniques.

Biological Activities

Several studies have targeted the exploration of novel compounds for antimicrobial and anticancer activities. For example, novel sulfonamide derivatives carrying a biologically active 3,4-dimethoxyphenyl moiety have been investigated for their potential as VEGFR-2 inhibitors, exhibiting significant activity against certain cancer cell lines (Ghorab et al., 2016). This indicates the promising application of complex sulfonamide derivatives in the development of new anticancer agents.

Environmental Degradation

The environmental fate of sulfonylurea herbicides, which share functional groups with the chemical compound , has been extensively studied to understand their degradation in soil. For instance, the degradation of imazosulfuron, a sulfonylurea herbicide, under aerobic and anaerobic conditions reveals the significant role of microbial demethylation in its breakdown (Morrica et al., 2001). This research is vital for assessing the environmental impact and persistence of such compounds.